3,7-Nonanediol, 5-methylene-

• CAS No.: 61777-13-7
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 5-methylidenenonane-3,7-diol
• InChI: InChI=1S/C10H20O2/c1-4-9(11)6-8(3)7-10(12)5-2/h9-12H,3-7H2,1-2H3
• InChI Key: UTKPDHRFNGCFOU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC(=C)CC(CC)O)O

Description

3,7-Nonanediol, 5-methylene- (CAS: 61777-13-7) is a branched diol with the molecular formula C₁₀H₂₀O₂ and a molecular weight of 172.26 g/mol . Its structure features hydroxyl groups at positions 3 and 7 of a nine-carbon chain, along with a methylene (-CH₂-) substituent at position 5. Key properties include a hydrophobicity parameter (XlogP) of 2.4, two hydrogen bond donors, six rotatable bonds, and a topological polar surface area of 40.5 Ų .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of diol-based compounds, including 3,7-Nonanediol, 5-methylene-, can be achieved through various methods. One common approach involves the ring-opening metathesis polymerization of diol-derived monomers. This method utilizes second-generation Grubbs’ catalyst to polymerize the monomers completely in a short time, forming cross-linked structures . Another method involves the microbial fermentation, hydrolysis, and hydrogenolysis of biomass to obtain diols .

Industrial Production Methods: Industrially, diols like 3,7-Nonanediol, 5-methylene- are produced using proprietary synthesis technologies. For example, Kuraray produces synthetic diols using their proprietary technology, which ensures high purity and consistency . These diols are then used as raw materials for various applications, including polyurethanes and polyester resins .

Chemical Reactions Analysis

Types of Reactions: 3,7-Nonanediol, 5-methylene- undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. The presence of hydroxyl groups makes it reactive towards oxidation and reduction, while the methylene group can participate in substitution reactions.

Common Reagents and Conditions: Common reagents used in the reactions of 3,7-Nonanediol, 5-methylene- include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The reactions typically occur under mild to moderate conditions, depending on the desired product.

Major Products Formed: The major products formed from the reactions of 3,7-Nonanediol, 5-methylene- depend on the type of reaction. For example, oxidation of the hydroxyl groups can lead to the formation of ketones or carboxylic acids, while reduction can yield alkanes or alcohols.

Scientific Research Applications

3,7-Nonanediol, 5-methylene- has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it can be used as a precursor for the synthesis of biologically active compounds. In medicine, it is explored for its potential therapeutic properties. Industrially, it is used in the production of polyurethanes, polyester resins, and other polymers .

Mechanism of Action

The mechanism of action of 3,7-Nonanediol, 5-methylene- involves its interaction with various molecular targets and pathways. The hydroxyl groups can form hydrogen bonds with other molecules, influencing their reactivity and stability. The methylene group can participate in various chemical reactions, altering the compound’s properties and effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomerism and Linear Diols

1,9-Nonanediol (NDO) (CAS: 3937-56-2) is a linear diol with hydroxyl groups at terminal positions (C1 and C9) and the formula C₉H₂₀O₂ . Despite sharing the same molecular weight as 3,7-Nonanediol, 5-methylene-, structural differences lead to distinct properties:

• Hydrophobicity: The methylene group in 3,7-Nonanediol, 5-methylene- raises its XlogP (2.4 vs. ~1.5 for NDO), making it more hydrophobic .
• Polymer Applications: NDO is widely used in thermoplastic polyurethanes (TPUs) and polyesters due to its linear structure, which promotes crystallinity . In contrast, the methylene branch in 3,7-Nonanediol, 5-methylene- may disrupt polymer chain alignment, reducing crystallinity and altering mechanical properties .

Functionalized Diols

1,9-Nonanediol Dimethacrylate (CAS referenced in ) is a derivative of NDO used in solar cell sealing films. Its methacrylate groups enable crosslinking, enhancing material durability. The methylene group in 3,7-Nonanediol, 5-methylene- could similarly allow functionalization (e.g., esterification), but its branched structure might lower crosslinking efficiency compared to linear analogs .

Diamines and Polyamides

1,9-Diaminononane (CAS: 646-24-2), a diamine analog of NDO, is used in polyamide synthesis . While diols like 3,7-Nonanediol, 5-methylene- are suited for polyurethanes, diamines favor polyamides due to differing reactivity (amine vs. hydroxyl groups).

Data Tables

Table 1: Physical and Chemical Properties

Property	3,7-Nonanediol, 5-methylene-	1,9-Nonanediol (NDO)	1,9-Diaminononane
Molecular Formula	C₁₀H₂₀O₂	C₉H₂₀O₂	C₉H₂₂N₂
Molecular Weight (g/mol)	172.26	172.26	158.29
Hydroxyl/Amino Groups	2 (OH)	2 (OH)	2 (NH₂)
XlogP	2.4	~1.5 (estimated)	1.2 (estimated)
Melting Point	Not reported	44–48°C	37–38°C
Key Applications	Polymers (potential)	TPUs, polyesters	Polyamides

Table 2: Polymer Performance Comparison

Polymer Property	1,9-Nonanediol-Based Polyesters	Hypothetical 3,7-Nonanediol, 5-methylene- Polyester
Crystallinity	High (decreases with comonomer content)	Likely lower due to branching
Thermal Stability	High	Moderate (reduced chain alignment)
Mechanical Strength	Rigid	Potentially more flexible

Research Findings and Implications

• Thermoplastic Polyurethanes (TPUs): NDO-based TPUs exhibit double yielding behavior, a unique mechanical property . The methylene group in 3,7-Nonanediol, 5-methylene- might introduce similar ductility but with trade-offs in crystallinity.
• Crystallinity: Polyesters from NDO and dicarboxylic acids (e.g., azelaic acid) show high crystallinity, critical for thermal stability . Branched diols like 3,7-Nonanediol, 5-methylene- could yield amorphous materials suited for elastomers or adhesives.
• Hydrophobicity: The higher XlogP of 3,7-Nonanediol, 5-methylene- suggests utility in hydrophobic coatings or compatibilizers for nonpolar matrices .